Cas no 1667744-92-4 (Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate)

• Product Name: Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate
• CAS No: 1667744-92-4
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• MDL: MFCD32648283
• CID: 5088482
• Update Time: 2025-05-20

Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate
• CID 146049196
• 4-Oxo-5-trifluoromethyl-3,4-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester

• MDL： MFCD32648283
• Inchi： 1S/C11H14F3NO3/c1-10(2,3)18-9(17)15-5-4-8(16)7(6-15)11(12,13)14/h6H,4-5H2,1-3H3
• InChI Key： PUMGVNOPDNGARZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CCN(C(=O)OC(C)(C)C)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate (CAS No. 1667744-92-4)

Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate (CAS No. 1667744-92-4) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of N-Boc protected dihydropyridines, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a trifluoromethyl group and a tert-butyl carboxylate moiety, makes it a valuable building block for drug discovery and material science applications.

The trifluoromethyl group in Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate enhances its metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. Researchers frequently explore this compound for its potential in designing enzyme inhibitors, receptor modulators, and fluorinated pharmaceuticals. Given the rising demand for fluorinated compounds in drug development—driven by their improved bioavailability and resistance to degradation—this chemical has garnered significant attention in recent years.

In synthetic chemistry, Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate serves as a versatile intermediate. Its N-Boc protection allows for selective deprotection under mild conditions, facilitating further functionalization. This feature is particularly advantageous in multi-step syntheses, where chemists require precise control over reaction pathways. The compound’s compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-couplings, further expands its utility in constructing complex molecular architectures.

Recent advancements in AI-driven drug discovery have amplified interest in Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate. Computational models often highlight fluorinated scaffolds for their optimal drug-like properties, aligning with the compound’s structural advantages. Additionally, the growing focus on sustainable chemistry has spurred innovations in its synthesis, with researchers exploring catalytic methods and green solvents to minimize environmental impact.

From a commercial perspective, the demand for Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate is steadily increasing. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and biotechnology companies. Its CAS No. 1667744-92-4 is frequently searched in chemical databases, reflecting its relevance in contemporary research. For procurement, buyers often prioritize high-purity grades and custom synthesis options to ensure compatibility with rigorous laboratory standards.

Safety and handling of Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain stability. Researchers are advised to consult material safety data sheets (MSDS) for specific guidelines on usage and disposal.

In summary, Tert-butyl 4-oxo-5-(trifluoromethyl)-2,3-dihydropyridine-1-carboxylate (CAS No. 1667744-92-4) stands at the intersection of innovation and practicality. Its applications span drug design, synthetic methodology, and material science, making it a cornerstone of modern chemical research. As the scientific community continues to explore fluorinated building blocks and Boc-protected intermediates, this compound is poised to remain a critical tool in advancing both academic and industrial projects.